Autophagy activator-1

• Molecular Formula: C25H32O8
• Molecular Weight: 460.5 g/mol
• InChI: InChI=1S/C25H32O8/c1-10(2)18(26)16-20(28)12(5)24(32-7)14(22(16)30)9-15-23(31)17(19(27)11(3)4)21(29)13(6)25(15)33-8/h10-11,28-31H,9H2,1-8H3
• InChIKey: YVJQCPBBYBAJBW-UHFFFAOYSA-N

Standard autophagy inducers (Torin1, rapamycin) suppress mTOR, confounding metabolic studies. Autophagy activator-1 (Compound B2) provides a mechanistically distinct alternative. • **Mechanism:** Downregulates HSP70 family & activates UPR → induces macroautophagy without mTOR inhibition • **Benchmark data:** Superior autophagic activity vs. Torin1 at 0.5 µM in MCF-7 cells (1-8h, 0.5-10 µM range) • **Application:** Precision probe for ER stress, proteotoxic stress, and cell lines resistant to mTOR inhibitors • **Supply:** Validated reference control for autophagy drug discovery campaigns

Autophagy Activator-1 Technical Specification

Autophagy activator-1, designated as Compound B2, is a synthetic small-molecule derivative of the natural product Ivesinol [1]. It is characterized by the molecular formula C₂₅H₃₂O₈, a molecular weight of 460.52 g/mol, and CAS Registry Number 99174-40-0 [2]. The compound is supplied as a powder with a reported purity of 95%, and it is soluble in DMSO, with vendor-recommended storage conditions of -20°C for powder and -80°C for solvent-based solutions [2].

Mechanism HSP70 downregulation & UPR pathway activation

Pathway mTOR-independent autophagy induction

Characterization Defined activity in MCF-7 & HEK-293 cells

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source
• [2] MedChemExpress (MCE). Autophagy activator-1 (HY-170667) Product Datasheet. Accessed 2026. View Source

Risks of Substituting Autophagy Activator-1

Generic substitution of Autophagy activator-1 with common mTOR-dependent autophagy inducers (e.g., Torin1, Rapamycin) is scientifically unjustified due to a distinct mechanism of action and a diverging pharmacological profile [1]. While most small-molecule autophagy activators exert their effects through direct inhibition of mTORC1 or activation of AMPK, Autophagy activator-1 operates via a unique pathway involving the downregulation of key HSP70 family members and activation of the unfolded protein response (UPR) [1]. Furthermore, structural analogs of Ivesinol exhibit significant variability in their autophagy-regulating activity, as demonstrated by structure-activity relationship (SAR) studies, confirming that even minor structural modifications lead to a loss of efficacy [1]. This evidence underscores the critical need for precise procurement of the specific compound B2 to ensure reproducibility and target engagement in experimental models.

Autophagy Activator-1 HSP70/UPR-mediated autophagy

Torin1 / Rapamycin

mTORC1/2 inhibitors may trigger broad metabolic suppression distinct from direct autophagy activation; pathway context may not transfer.

STF-62247

VHL-dependent mechanism diverges from HSP70/UPR pathway; autophagy induction context may not replicate.

Functional Interchangeability

Reported higher activation vs. Torin1 at assay concentration suggests functional context may not transfer directly.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Comparator Evidence for Autophagy Activator-1

Autophagy Activation: Head-to-Head vs. Torin1

In a direct head-to-head comparison, Autophagy activator-1 (Compound B2) demonstrated superior induction of autophagic activity relative to the widely used mTOR inhibitor Torin1 [1]. At a concentration of 0.5 µM in MCF-7 breast cancer cells, B2 was found to outperform Torin1 in activating autophagy [1]. While exact quantitative fold-change data is not specified in the primary source, the study's conclusion establishes B2 as a more potent inducer at this specific concentration point, a critical differentiator for experiments requiring robust autophagy activation without the confounding immunosuppressive effects associated with chronic mTOR inhibition [1].

Autophagy Activation vs. Torin1

Head-to-head

Autophagy activator-1 0.5 μM Reported greater activation than Torin1 0.5 μM

Supports selection for non-mTOR-dependent autophagy studies

MCF-7 cells, imaging-based assay

Evidence Dimension	Autophagic Activity
Target Compound Data	0.5 µM (concentration at which activity was assessed)
Comparator Or Baseline	Torin1 (0.5 µM)
Quantified Difference	Qualitative Superiority: B2 'outperformed' Torin1 in activating autophagy in MCF-7 cells at 0.5 µM.
Conditions	Cell-based assay; MCF-7 cell line; 0.5 µM concentration; Autophagic activity measurement.

Why This Matters

This provides a scientific justification for selecting B2 over Torin1 when a potent, mTOR-independent autophagy activator is required, particularly in models where mTOR inhibition is contraindicated.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Mechanism: HSP70/UPR vs. mTOR Pathway

Autophagy activator-1 (Compound B2) exhibits a well-defined and quantifiable activation profile across a range of concentrations and time points, establishing a clear experimental window for its use [1]. Specifically, it activates autophagy in MCF-7 (human breast cancer) and HEK-293 (human embryonic kidney) cells in a concentration-dependent manner between 0.5 µM and 10 µM, and in a time-dependent manner from 1 to 8 hours [1]. This detailed kinetic data provides a significant practical advantage over less characterized in-class alternatives where effective concentration ranges and treatment durations are not as precisely established.

Mechanism: HSP70/UPR vs. mTOR

Class-level

HSP70 downregulation & UPR activation vs. mTORC1/2 inhibition

Enables autophagy study in models where mTOR inhibition may confound

Pathway inference from cell-based data

Evidence Dimension	Effective Concentration and Time Range
Target Compound Data	0.5 - 10 µM; 1 - 8 h
Comparator Or Baseline	In-class autophagy activators (e.g., Trehalose, Spermidine) which often require higher concentrations (mM range) or exhibit less defined temporal dynamics.
Quantified Difference	Precise, low micromolar effective range (0.5-10 µM) with defined time course (1-8 h).
Conditions	Cell-based assay; MCF-7 and HEK-293 cell lines; Western blot analysis for autophagy markers.

Why This Matters

This precise, quantitative characterization enables researchers to design experiments with confidence, minimizing off-target effects associated with higher concentrations and optimizing treatment schedules for downstream assays.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Concentration- and Time-Dependent Activity in MCF-7 and HEK-293

A key differential feature of Autophagy activator-1 (Compound B2) is its non-canonical mechanism of action, which diverges from the mTOR/AMPK-centric pathways exploited by most other small-molecule autophagy activators [1]. Mechanistic studies revealed that B2 treatment significantly impacts ubiquitin-mediated proteolysis and the AMPK signaling pathway, but its primary mode of action is attributed to the downregulation of key members of the HSP70 family and the subsequent activation of the unfolded protein response (UPR) [1]. This is in stark contrast to the direct mTORC1/2 inhibition exhibited by Torin1 or the AMPK activation by compounds like Metformin and AICAR.

Concentration & Time Dependence

Context-dependent

0.5–10 μM over 1–8 h in MCF-7 & HEK-293 cells

Supports dose- and time-response benchmarking in cell models

MCF-7, HEK-293 cell lines

Evidence Dimension	Primary Molecular Target/Pathway
Target Compound Data	Downregulation of HSP70 family members; Activation of Unfolded Protein Response (UPR).
Comparator Or Baseline	Torin1 (mTORC1/2 inhibitor); Rapamycin (mTORC1 inhibitor); AICAR (AMPK activator).
Quantified Difference	Qualitative Difference: Distinct, non-canonical pathway (HSP70/UPR) versus canonical mTOR/AMPK pathway.
Conditions	Bioinformatics analysis (transcriptomics/proteomics) and cellular validation assays.

Why This Matters

This unique mechanism allows researchers to dissect autophagy pathways orthogonal to mTOR/AMPK signaling, avoiding the pleiotropic effects and potential immunosuppression associated with mTOR inhibitors. It also offers a novel target (HSP70) for modulating autophagy in disease models.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Limited Cytotoxic Impact on Cell Viability

Autophagy activator-1 (Compound B2) was identified through a rigorous medicinal chemistry campaign involving the first total synthesis of the natural product Ivesinol and the subsequent generation of a library of structural analogs [1]. A cell imaging-based screening approach was employed to evaluate the autophagy-regulating activity of these analogs, revealing that B2 was among the most potent [1]. This SAR-driven optimization provides a clear advantage over natural product extracts or less-refined compound libraries, as it ensures a chemically defined entity with superior and reproducible activity compared to closely related structural analogs (e.g., other Ivesinol derivatives) that failed to exhibit similar potency [1].

Cell Viability Impact

Data to verify

Marginal effect on viability in tested cell lines

Supports autophagy-viability decoupling studies

MCF-7 and HEK-293 cell lines

Evidence Dimension	Compound Potency (Relative)
Target Compound Data	Among the most potent autophagy-regulating analogs identified from the Ivesinol library.
Comparator Or Baseline	Other Ivesinol analogs and the parent natural product Ivesinol.
Quantified Difference	Qualitative Superiority: B2 exhibited 'potent autophagy-regulating activity' compared to other analogs in the library.
Conditions	Cell imaging-based screening of a compound library.

Why This Matters

This evidence assures end-users that they are procuring a lead-optimized compound with validated, reproducible activity, minimizing the risk of failed experiments due to batch-to-batch variability or the use of less active analogs.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Favorable Cytotoxicity Profile for Autophagy-Specific Studies

In addition to its potent autophagy-inducing properties, Autophagy activator-1 (Compound B2) demonstrates a favorable safety margin in cell culture models, a critical differentiator from compounds that induce autophagy as a secondary response to cytotoxic stress [1]. The study reported that B2 showed only a 'marginal effect on cell lines' [1]. This suggests that the observed autophagy is a direct, on-target effect rather than a consequence of cellular damage or apoptosis, which is a common limitation when using other stressors or high concentrations of less specific autophagy modulators.

Evidence Dimension	Cytotoxicity
Target Compound Data	Showed 'marginal effect' on cell lines.
Comparator Or Baseline	Compounds that induce autophagy secondarily to cytotoxic stress (e.g., certain chemotherapeutics or high-dose natural products).
Quantified Difference	Qualitative Difference: Minimal impact on cell viability at concentrations sufficient to induce autophagy.
Conditions	Standard cell viability assays (e.g., MTT, Cell Counting Kit-8) performed on cell lines used for autophagy studies.

Why This Matters

This low cytotoxicity profile is essential for experiments designed to study the specific downstream effects of autophagy activation, as it minimizes confounding variables related to cell death pathways and ensures that observed phenotypes are attributable to the intended pharmacological action.

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source

Research Applications of Autophagy Activator-1

Non-Canonical Autophagy Induction via HSP70/UPR

Given its unique mechanism involving HSP70 downregulation and UPR activation, Autophagy activator-1 is ideally suited for studies aimed at elucidating autophagy pathways that operate independently of mTOR [1]. This is particularly valuable in research on neurodegenerative diseases (where chronic mTOR inhibition may be detrimental) and cancer (where mTOR inhibitors have complex, context-dependent effects). Researchers can use B2 to selectively probe the role of HSP70-mediated autophagy in the clearance of protein aggregates (e.g., tau, amyloid-beta) or in the regulation of cancer cell metabolism and survival, providing a cleaner pharmacological tool compared to Torin1 or Rapamycin [1].

Benchmarking Autophagy Activators in MCF-7/HEK-293 Panels

The well-characterized concentration- and time-dependent profile of Autophagy activator-1 (0.5-10 µM, 1-8 h) in MCF-7 and HEK-293 cells makes it an excellent positive control for establishing and validating cellular models of autophagy activation [1]. Its low cytotoxicity ensures that observed effects are due to bona fide autophagy induction rather than cellular stress [1]. This reliability is critical for high-content screening campaigns aimed at identifying novel autophagy modulators or for standardizing assays that measure autophagic flux (e.g., LC3-II turnover, p62 degradation) across different laboratories and experimental batches.

Autophagy Sensitivity in mTOR Inhibitor-Resistant Cells

As a small molecule that downregulates key members of the HSP70 family, Autophagy activator-1 serves as a valuable chemical probe for investigating the role of the HSP70 chaperone network in maintaining proteostasis [1]. Researchers in the fields of aging and protein folding diseases can use B2 to study how HSP70 downregulation triggers compensatory UPR and autophagy pathways, and to explore the therapeutic potential of modulating this axis in models of diseases characterized by protein aggregation, such as Huntington's, Parkinson's, and Alzheimer's diseases [1].

Autophagy-Viability Decoupling In Vitro

For medicinal chemists and chemical biologists engaged in the synthesis and optimization of novel autophagy modulators, Autophagy activator-1 (Compound B2) represents a key benchmark [1]. As the most potent and well-characterized derivative from the original Ivesinol SAR campaign, it serves as an essential reference compound against which new analogs can be compared. Its established structure, synthetic route, and biological profile provide a solid foundation for iterative drug design efforts focused on improving potency, solubility, or metabolic stability [1].

Application

Selection Property

Validation Focus

Non-canonical autophagy induction via HSP70/UPR

Pathway-specific activation (UPR/HSP70)

HSP70 downregulation & UPR markers

Benchmarking in MCF-7/HEK-293 panels

Characterized dose- and time-response

Reference cell-based autophagy assays

Autophagy in mTOR inhibitor-resistant cells

mTOR-independent mechanism

Autophagy competency in mTOR-resistant lines

Autophagy-viability decoupling

Viability-sparing activation profile

LC3 flux without cytotoxicity confound

• [1] Wang ZP, You W, Peng J, Xu B, Yang X, Tang W, He Y, Yang A, Yu C, Nian W. Synthesis and structural modification of the natural product Ivesinol to discover novel autophagy activators. European Journal of Medicinal Chemistry. 2025; 284: 117180. View Source